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Compound of Interest

Compound Name: Triallyl isocyanurate

Cat. No.: B093782 Get Quote

For researchers, scientists, and drug development professionals, a precise understanding of a

compound's fundamental properties is paramount. This guide provides a focused overview of

the molecular weight and chemical formula of triallyl isocyanurate, a crosslinking agent and

monomer utilized in polymer chemistry.

Core Molecular Data
The fundamental chemical identifiers for triallyl isocyanurate are its molecular formula and

molecular weight. These values are crucial for stoichiometric calculations in experimental

protocols and for the characterization of resulting materials.

Parameter Value Reference

Molecular Formula C₁₂H₁₅N₃O₃ [1][2][3][4][5][6]

Molecular Weight 249.27 g/mol [1][4][5]

The molecular formula, C₁₂H₁₅N₃O₃, delineates the exact number of atoms of each element

within a single molecule of triallyl isocyanurate.[1][2][3][4][5][6] The molecular weight,

approximately 249.27 g/mol , represents the mass of one mole of the substance.[1][4][5]
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The relationship between the common name, molecular formula, and molecular weight is a

foundational concept in chemistry. The name identifies the structure, which in turn dictates the

elemental composition (formula), and from the formula, the molecular weight is calculated.

Triallyl Isocyanurate Molecular Formula
C₁₂H₁₅N₃O₃

 dictates Molecular Weight
249.27 g/mol

 determines
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Fig. 1: Relationship between name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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